Cas no 496863-64-0 (2-methylsulfanyl-4-(1h-pyrazol-5-yl)pyrimidine)

• Product Name: 2-methylsulfanyl-4-(1h-pyrazol-5-yl)pyrimidine
• CAS No: 496863-64-0
• MF: C₈H₈N₄S
• MW: 192.240919113159
• CID: 1536353
• PubChem ID: 21948481
• Update Time: 2025-04-21

2-methylsulfanyl-4-(1h-pyrazol-5-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-4-(1H-pyrazol-5-yl)pyrimidine
• KB-163504
• 2-(methylthio)-4-(1H-pyrazol-5-yl)pyrimidine
• SureCN6070786
• 2-(methylthio)-4-(1H-pyrazol-3-yl)pyrimidine
• 4-(1H-pyrazol-3-yl)-2-(methylthio)pyrimidine
• FT-0653095
• DTXSID00620601
• DA-05481
• A827804
• SCHEMBL6070786
• AKOS015916874
• WGQFHVZWHPKPJM-UHFFFAOYSA-N
• 496863-64-0
• 2-(Methylsulfanyl)-4-(1H-pyrazol-5-yl)pyrimidine
• 2-methylsulfanyl-4-(1h-pyrazol-5-yl)pyrimidine

• Inchi： 1S/C8H8N4S/c1-13-8-9-4-2-6(11-8)7-3-5-10-12-7/h2-5H,1H3,(H,10,12)
• InChI Key： WGQFHVZWHPKPJM-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(C2=CC=NN2)=N1

Computed Properties

• Exact Mass: 192.04714
• Monoisotopic Mass: 192.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 54.46